2-(4-chlorophenyl)-1-(2-thienylcarbonyl)pyrrolidine

• IUPAC Name: [2-(4-chlorophenyl)pyrrolidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H14ClNOS/c16-12-7-5-11(6-8-12)13-3-1-9-17(13)15(18)14-4-2-10-19-14/h2,4-8,10,13H,1,3,9H2
• InChI Key: XQAMRQOXUXJKNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.8 g/mol

Description

The compound “2-(4-chlorophenyl)-1-(2-thienylcarbonyl)pyrrolidine” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. Attached to this ring are a 4-chlorophenyl group and a 2-thienylcarbonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring would likely contribute to the rigidity of the molecule, while the 4-chlorophenyl and 2-thienylcarbonyl groups could potentially participate in various intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group could impact its solubility in various solvents.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems. Without specific information or research studies, it’s not possible to provide an accurate mechanism of action for this compound.

Safety and Hazards

Without specific safety data, it’s difficult to provide accurate information on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve exploring its synthesis, investigating its reactivity, studying its physical and chemical properties, and examining its potential applications.